Cas no 1261497-87-3 (3-Bromo-4'-hydroxy-2'-(trifluoromethyl)propiophenone)

• Product Name: 3-Bromo-4'-hydroxy-2'-(trifluoromethyl)propiophenone
• CAS No: 1261497-87-3
• MF: C₁₀H₈BrF₃O₂
• MW: 297.068532943726
• CID: 4984722
• Update Time: 2025-10-20

3-Bromo-4'-hydroxy-2'-(trifluoromethyl)propiophenone Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4'-hydroxy-2'-(trifluoromethyl)propiophenone

• Inchi： 1S/C10H8BrF3O2/c11-4-3-9(16)7-2-1-6(15)5-8(7)10(12,13)14/h1-2,5,15H,3-4H2
• InChI Key： LZHWTXOXRYYBKI-UHFFFAOYSA-N
• SMILES： BrCCC(C1C=CC(=CC=1C(F)(F)F)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 255
• XLogP3: 2.8
• Topological Polar Surface Area: 37.3

Additional information on 3-Bromo-4'-hydroxy-2'-(trifluoromethyl)propiophenone

Comprehensive Overview of 3-Bromo-4'-hydroxy-2'-(trifluoromethyl)propiophenone (CAS No. 1261497-87-3)

3-Bromo-4'-hydroxy-2'-(trifluoromethyl)propiophenone (CAS No. 1261497-87-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The presence of bromo, hydroxy, and trifluoromethyl groups in its molecular framework makes it a versatile intermediate for synthesizing complex molecules. Researchers and industries are increasingly exploring its applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

The compound's propiophenone backbone is a critical scaffold in medicinal chemistry, often utilized to design molecules with enhanced bioavailability and target specificity. Its trifluoromethyl group is particularly noteworthy, as fluorinated compounds are known for their metabolic stability and lipophilicity, traits highly sought after in modern therapeutics. This aligns with the growing trend of fluorine-containing drugs, a hot topic in pharmaceutical forums and AI-driven research platforms.

In recent years, the demand for high-purity intermediates like 3-Bromo-4'-hydroxy-2'-(trifluoromethyl)propiophenone has surged, driven by advancements in high-throughput screening and combinatorial chemistry. Laboratories and manufacturers frequently search for reliable synthesis protocols and CAS No. 1261497-87-3 suppliers, emphasizing the need for detailed technical data and safety profiles. The compound's role in green chemistry initiatives is also under scrutiny, as industries strive to reduce environmental impact while maintaining efficiency.

From a synthetic perspective, the bromo substituent in 3-Bromo-4'-hydroxy-2'-(trifluoromethyl)propiophenone offers a reactive site for further functionalization, enabling the creation of diverse derivatives. This property is invaluable in structure-activity relationship (SAR) studies, a common focus in academic and industrial research. Moreover, its hydroxy group facilitates hydrogen bonding, which can be leveraged to improve binding affinity in drug-receptor interactions.

The compound's relevance extends to material science, where its aromatic and fluorinated components are explored for applications in organic electronics and liquid crystals. As the scientific community delves deeper into smart materials, intermediates like CAS No. 1261497-87-3 are becoming pivotal in designing next-generation functional materials. This interdisciplinary appeal makes it a frequent subject in patent filings and peer-reviewed publications.

Quality control and analytical characterization of 3-Bromo-4'-hydroxy-2'-(trifluoromethyl)propiophenone are critical for ensuring reproducibility in research. Techniques such as HPLC, NMR, and mass spectrometry are commonly employed to verify purity and structural integrity. These aspects are frequently queried in search engines, reflecting the compound's technical complexity and the need for precise documentation.

In summary, 3-Bromo-4'-hydroxy-2'-(trifluoromethyl)propiophenone (CAS No. 1261497-87-3) is a multifaceted compound with broad applications in drug development, agrochemicals, and advanced materials. Its structural attributes and synthetic versatility position it as a valuable asset in contemporary scientific endeavors, resonating with the evolving demands of researchers and industries worldwide.